N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C20H16N2O3S/c23-17(13-3-5-14(6-4-13)18-2-1-9-25-18)11-21-20(24)15-7-8-16-19(10-15)26-12-22-16/h1-10,12,17,23H,11H2,(H,21,24)
• InChI Key: NFILTKGBYIZJJH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(C=C2)C(CNC(=O)C3=CC4=C(C=C3)N=CS4)O
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1,3-benzothiazole-6-carboxamide, also known as Furanone C-30, is a synthetic compound with potential biological applications. This compound is a derivative of benzothiazole, which has been extensively studied for its pharmacological properties. Furanone C-30 has been reported to exhibit anticancer, antifungal, and antibacterial activities, making it a promising candidate for further research.

Scientific Research Applications

• Synthesis and Reactivity :

  • N-(1-Naphthyl)furan-2-carboxamide, a related compound, was synthesized and converted into a benzothiazole derivative, which underwent various electrophilic substitution reactions. This process demonstrates the chemical reactivity and potential applications of these compounds in organic synthesis (Aleksandrov & El’chaninov, 2017).

• Antiplasmodial Activities :

  • An N-acylated furazan-3-amine, similar in structure, showed activity against different strains of Plasmodium falciparum, suggesting potential antimalarial applications. The activity depended on the nature of the acyl moiety, indicating the importance of structural variations for biological efficacy (Hermann et al., 2021).

• Aggregation-Induced Emission (AIE) :

  • A benzothiazole-based compound was synthesized for physiological pH sensing, demonstrating the potential of these molecules in biochemical sensing applications. The compound displayed tunable excited-state intramolecular proton transfer and restricted intramolecular rotation processes (Li et al., 2018).

• Corrosion Inhibition :

  • Benzothiazole derivatives were synthesized and tested as corrosion inhibitors for steel, indicating their potential in industrial applications to protect metals from corrosion (Hu et al., 2016).

• Antimicrobial and Antifungal Activities :

  • Various derivatives of thiazole and benzothiazole have been synthesized and tested for antimicrobial and antifungal activities, showing potential for pharmaceutical applications in combating bacterial and fungal infections (Bikobo et al., 2017).